Cas no 29978-38-9 (Benzenemethanol, a-ethynyl-3-methyl-)

Benzenemethanol, a-ethynyl-3-methyl- Properties

Names and Identifiers

• Benzenemethanol, a-ethynyl-3-methyl-
• 1-(m-methylphenyl)-2-propyn-1-ol
• SCHEMBL7203410
• SY045250
• AC5841
• AKOS014246561
• 29978-38-9
• 1-(m-Tolyl)prop-2-yn-1-ol
• 1-(3-methylphenyl)prop-2-yn-1-ol
• 1-(3-methylphenyl)-2-propyn-1-ol
• MFCD21143271
• +Expand

• MDL： MFCD21143271
• InChIKey： GHTICGMHEPKNMD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O/c1-3-10(11)9-6-4-5-8(2)7-9/h1,4-7,10-11H,2H3
• SMILES： CC1=CC(=CC=C1)C(C#C)O

Computed Properties

• Exact Mass: 146.073164938g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.073164938g/mol
• Heavy Atom Count: 11
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų